3-iodo-4-methoxy-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzenesulfonamide

• IUPAC Name: 3-iodo-4-methoxy-N-[2-(pyrrolidine-1-carbonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H19IN2O4S/c1-25-17-9-8-13(12-15(17)19)26(23,24)20-16-7-3-2-6-14(16)18(22)21-10-4-5-11-21/h2-3,6-9,12,20H,4-5,10-11H2,1H3
• InChI Key: DNBZQSBBBMYRIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)N3CCCC3)I
• Molecular Formula: C18H19IN2O4S
• Molecular Weight: 486.3 g/mol

Description

3-iodo-4-methoxy-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzenesulfonamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is commonly referred to as IMB-26 and has been found to have potential therapeutic applications for a variety of diseases.

Mechanism of Action

The mechanism of action of IMB-26 involves the inhibition of several signaling pathways, including the NF-κB pathway and the MAPK pathway. It has also been found to inhibit the activity of several enzymes, including COX-2 and MMP-9. These pathways and enzymes are involved in inflammation, tumor growth, and angiogenesis, which are key processes in several diseases.
Biochemical and Physiological Effects:
IMB-26 has been found to have several biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to inhibit the activity of several enzymes involved in inflammation and tumor growth. Additionally, IMB-26 has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of IMB-26 for lab experiments is its high purity and yield. This makes it easy to work with and ensures reproducibility of results. Additionally, IMB-26 has been extensively studied, and its mechanism of action is well understood. However, one limitation of IMB-26 is that it may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are several future directions for the study of IMB-26. One direction is to study its potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. Another direction is to study its potential applications in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to determine the optimal dosage and administration of IMB-26 for therapeutic applications.

Scientific Research Applications

IMB-26 has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been found to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, IMB-26 has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells.